N-(2,3-dimethylphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O2/c1-14-7-5-11-19(15(14)2)23-20(25)17-9-6-12-24(21(17)26)13-16-8-3-4-10-18(16)22/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: HHRBAILERINOLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3F)C
• Molecular Formula: C21H19FN2O2
• Molecular Weight: 350.4 g/mol
• CAS No.: 946331-66-4

Description

N-(2,3-dimethylphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19FN2O2 and its molecular weight is 350.393. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Material Development

N-(2,3-dimethylphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide and its derivatives are employed in the synthesis of various novel polymeric materials. For instance, novel polyamides and polyimides have been synthesized using related diamine monomers, exhibiting properties such as high glass transition temperatures and solubility in various organic solvents. These polymers are notable for their quantitative yields and inherent viscosities, making them suitable for diverse applications ranging from electronic to industrial materials (Liaw, Hsu, Chen, & Lin, 2002).

Drug Discovery and HIV Research

In the field of drug discovery, particularly in HIV research, compounds structurally related to this compound have been studied. For example, N-benzyl-5,6-dihydroxypyrimidine-4-carboxamides, a class of molecules similar in structure, have shown potent inhibition of HIV-integrase, a crucial enzyme in the replication of HIV-1. These compounds demonstrate significant potential for the development of new antiviral agents due to their potent inhibition capabilities and favorable pharmacokinetic properties (Pace et al., 2007).